N'-[1-(3-isopropenylphenyl)-1-methylethyl]-N-methyl-N-(1-methyl-4-piperidinyl)urea

• IUPAC Name: 1-methyl-1-(1-methylpiperidin-4-yl)-3-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]urea
• InChI: InChI=1S/C20H31N3O/c1-15(2)16-8-7-9-17(14-16)20(3,4)21-19(24)23(6)18-10-12-22(5)13-11-18/h7-9,14,18H,1,10-13H2,2-6H3,(H,21,24)
• InChI Key: ZQSOONZLEXDKBF-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC(=CC=C1)C(C)(C)NC(=O)N(C)C2CCN(CC2)C
• Molecular Formula: C20H31N3O
• Molecular Weight: 329.5 g/mol

Description

The chemical under discussion is a urea derivative, a class of compounds known for their diverse applications in material science, medicine, and agriculture. They often exhibit a wide range of biological activities and are used in the synthesis of polymers, as catalysts, and as intermediates in organic synthesis.

Synthesis Analysis

Urea derivatives are typically synthesized through the reaction of isocyanates with amines or alcohol. In the case of this particular compound, it is likely synthesized from the corresponding isocyanate and piperidine derivatives. The synthesis involves direct addition reactions at room temperature without catalysts, providing a straightforward approach to complex urea derivatives (Pan et al., 1994).

Molecular Structure Analysis

The molecular structure of urea derivatives is characterized using spectroscopic methods such as FT-IR, NMR (both 1H and 13C), and XPS. These techniques provide detailed information on the bonding and electronic environment within the molecule, helping in the confirmation of the synthesized product's structure. Typically, urea derivatives exhibit characteristic IR bands due to N-H and C=O stretching vibrations and specific NMR shifts associated with their unique structural environments (Iriepa et al., 2013).